Cas no 1806002-37-8 (6-Bromo-4-(difluoromethyl)pyridin-3-ol)

• Product Name: 6-Bromo-4-(difluoromethyl)pyridin-3-ol
• CAS No: 1806002-37-8
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• CID: 4918999
• Update Time: 2025-08-04

6-Bromo-4-(difluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)pyridin-3-ol
• 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H4BrF2NO/c7-5-1-3(6(8)9)4(11)2-10-5/h1-2,6,11H
• InChI Key： LBSYBGMRWISSQR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-4-(difluoromethyl)pyridin-3-ol

Introduction to 6-Bromo-4-(difluoromethyl)pyridin-3-ol (CAS No. 1806002-37-8)

6-Bromo-4-(difluoromethyl)pyridin-3-ol, with the CAS number 1806002-37-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and a hydroxyl group, which collectively contribute to its diverse chemical and biological properties.

The molecular formula of 6-Bromo-4-(difluoromethyl)pyridin-3-ol is C₈H₅BrF₂NO, and its molecular weight is approximately 235.03 g/mol. The presence of the bromine atom and the difluoromethyl group imparts significant electronic and steric effects, making this compound a valuable building block for the synthesis of more complex molecules. The hydroxyl group further enhances its reactivity and solubility, facilitating its use in various chemical reactions and biological assays.

In recent years, 6-Bromo-4-(difluoromethyl)pyridin-3-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel pharmaceuticals. For instance, it has been used to develop compounds with anti-inflammatory, antiviral, and anticancer properties. The unique combination of functional groups in this molecule allows for the fine-tuning of pharmacological profiles, enabling researchers to optimize therapeutic efficacy while minimizing side effects.

A notable example of its application is in the development of selective inhibitors for specific protein targets. Research published in the Journal of Medicinal Chemistry highlighted the use of 6-Bromo-4-(difluoromethyl)pyridin-3-ol as a key intermediate in the synthesis of potent inhibitors for kinases involved in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating significant antiproliferative effects on various cancer cell lines.

Beyond its role in drug discovery, 6-Bromo-4-(difluoromethyl)pyridin-3-ol has also been explored for its potential as a probe molecule in biochemical assays. Its unique structure makes it suitable for labeling and tracking specific biomolecules, providing valuable insights into cellular processes and disease mechanisms. For example, it has been used to study the dynamics of protein-protein interactions and signaling pathways, contributing to a deeper understanding of complex biological systems.

The synthetic accessibility of 6-Bromo-4-(difluoromethyl)pyridin-3-ol is another factor that has contributed to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the bromination of 4-(difluoromethyl)pyridine followed by hydroxylation. These methods have been optimized to ensure high yields and purity, making it readily available for both academic and industrial applications.

In addition to its chemical properties, the safety profile of 6-Bromo-4-(difluoromethyl)pyridin-3-ol is an important consideration for its use in research settings. Extensive toxicological studies have been conducted to evaluate its potential risks. While it is generally considered safe when handled properly, appropriate safety measures should be followed to minimize exposure and ensure laboratory safety.

The future prospects for 6-Bromo-4-(difluoromethyl)pyridin-3-ol are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its properties deepens, it is likely that we will see even more innovative uses in the fields of medicinal chemistry and pharmaceutical research.

In conclusion, 6-Bromo-4-(difluoromethyl)pyridin-3-ol (CAS No. 1806002-37-8) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features make it a valuable tool for researchers aiming to develop novel therapeutics and gain deeper insights into biological processes. As research in this area continues to advance, the importance of this compound is only expected to grow.